2-Cyano-3-(2,2,2-trifluoroethoxy)pyridine
Cat. No. B3130364
Key on ui cas rn:
342816-08-4
M. Wt: 202.13 g/mol
InChI Key: KCFLHYNGUDBFEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:9](#[N:10])[c:11]1[n:12][cH:13][cH:14][cH:15][c:16]1[F:17].[CH2:18]1[O:19][CH2:20][CH2:21][CH2:22]1.[H-:7].[Na+:8].[OH:1][CH2:2][C:3]([F:4])([F:5])[F:6]>>[O:1]([CH2:2][C:3]([F:4])([F:5])[F:6])[c:16]1[c:11]([C:9]#[N:10])[n:12][cH:13][cH:14][cH:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ncccc1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCC(F)(F)F
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N#Cc1ncccc1OCC(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
